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Compound of Interest

Compound Name: (2,2-Dimethylpropyl)cyclohexane

Cat. No.: B14698781 Get Quote

Essential Safety and Handling Guide for (2,2-
Dimethylpropyl)cyclohexane
This guide provides immediate and essential safety, logistical, and handling information for

(2,2-Dimethylpropyl)cyclohexane, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure a safe laboratory environment

and build trust in our commitment to safety beyond the product itself.

(2,2-Dimethylpropyl)cyclohexane is a flammable liquid and vapor that can cause skin

irritation and may lead to drowsiness or dizziness. Adherence to proper safety protocols is

critical to mitigate these risks.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for minimizing exposure and ensuring personal safety.

The following table summarizes the recommended PPE for handling (2,2-
Dimethylpropyl)cyclohexane.
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PPE Category Recommendation Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors which can cause eye

irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).[1]

Prevents skin contact, which

may cause irritation.[1]

Skin and Body Protection
Flame-retardant lab coat and

closed-toe shoes.[2]

Protects against accidental

splashes and potential fires.[2]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with organic vapor cartridges is

necessary.[3]

Minimizes inhalation of vapors,

which can cause respiratory

tract irritation, dizziness, and

drowsiness.[3]

Quantitative Safety Data
While specific quantitative toxicity data for (2,2-Dimethylpropyl)cyclohexane is not readily

available, the following table summarizes key safety information. Occupational exposure limits

for the structurally similar compound, cyclohexane, are provided as a reference.
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Parameter Value/Information Source

Chemical Name
(2,2-

Dimethylpropyl)cyclohexane
-

CAS Number 25446-34-8 [4]

Molecular Formula C₁₁H₂₂ [4]

Hazards

Highly flammable liquid and

vapor, Causes skin irritation,

May cause drowsiness or

dizziness.

-

Occupational Exposure Limits

(as Cyclohexane)

OSHA PEL: 300 ppm (8-hr

TWA) NIOSH REL: 300 ppm

(10-hr TWA) ACGIH TLV: 100

ppm (8-hr TWA)

[5][6]

Experimental Protocol: Safe Handling and Disposal
Handling Protocol:

Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available and in good condition.[3] An emergency shower and

eyewash station should be accessible.

Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,

ensure that all containers and equipment are properly grounded and bonded during transfer.

[7]

Dispensing: Use only non-sparking tools and equipment when handling (2,2-
Dimethylpropyl)cyclohexane.[7] Dispense the required amount in a chemical fume hood,

keeping the container opening away from your breathing zone.

Storage: Store (2,2-Dimethylpropyl)cyclohexane in a tightly closed, properly labeled

container in a cool, dry, and well-ventilated area designated for flammable liquids.[3] Keep it

away from heat, sparks, open flames, and strong oxidizing agents.[3]
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Post-Handling: After handling, wash hands thoroughly with soap and water. Clean any

contaminated surfaces and equipment.

Disposal Plan:

Waste Collection: Collect all waste containing (2,2-Dimethylpropyl)cyclohexane in a

dedicated, properly labeled, and sealed container. Do not mix with other waste streams

unless compatibility is confirmed.

Spill Management: In case of a spill, immediately evacuate the area and remove all ignition

sources.[6] Contain the spill using an inert absorbent material such as vermiculite, dry sand,

or earth.[5] Do not use combustible materials like sawdust.

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it in a

sealed container for disposal.[5] Ventilate the area and wash the spill site after the material

has been removed.

Final Disposal: Dispose of the hazardous waste through a licensed waste disposal company,

following all local, state, and federal regulations.[8] Do not dispose of it down the drain.[5]
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Workflow for Safe Handling of (2,2-Dimethylpropyl)cyclohexane

Preparation
- Verify fume hood function

- Inspect and don appropriate PPE

Handling
- Ground and bond containers

- Use non-sparking tools
- Dispense in fume hood

Storage
- Tightly sealed, labeled container

- Cool, dry, well-ventilated area
- Away from ignition sources

Spill Response
- Evacuate and remove ignition sources

- Contain with inert absorbent
- Clean with non-sparking tools

Disposal
- Collect in a sealed, labeled container

- Dispose as hazardous waste
- Follow all regulations

Empty Containers

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of (2,2-Dimethylpropyl)cyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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